Cas no 1248744-56-0 (ethyl[2-(methylamino)propyl]amine)

• Product Name: ethyl[2-(methylamino)propyl]amine
• CAS No: 1248744-56-0
• MF: C₆H₁₆N₂
• MW: 116.204641342163
• CID: 5557521
• Update Time: 2025-11-01

ethyl[2-(methylamino)propyl]amine Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediamine, N1-ethyl-N2-methyl-
• ethyl[2-(methylamino)propyl]amine

• Inchi： 1S/C6H16N2/c1-4-8-5-6(2)7-3/h6-8H,4-5H2,1-3H3
• InChI Key： WYPOUQXPXVMTSM-UHFFFAOYSA-N
• SMILES： C(NCC)C(NC)C

Experimental Properties

• Density: 0.798±0.06 g/cm3(Predicted)
• Boiling Point: 140.5±8.0 °C(Predicted)
• pka: 10.89±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on ethyl[2-(methylamino)propyl]amine

Professional Introduction to Ethyl[2-(methylamino)propyl]amine (CAS No. 1248744-56-0)

Ethyl[2-(methylamino)propyl]amine, a compound with the chemical identifier CAS No. 1248744-56-0, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and molecular research.

The molecular structure of ethyl[2-(methylamino)propyl]amine consists of an ethyl group attached to a propyl chain that is further modified with a methylamino group. This configuration imparts specific chemical reactivity and solubility characteristics, making it a valuable intermediate in synthetic chemistry. The presence of the amino group enhances its ability to participate in various organic reactions, including nucleophilic substitutions and condensation reactions, which are pivotal in the synthesis of more complex molecules.

In the realm of pharmaceutical research, ethyl[2-(methylamino)propyl]amine has been explored for its potential role as a building block in the development of novel therapeutic agents. Its structural features suggest that it could be incorporated into drug molecules designed to interact with specific biological targets. For instance, the compound's ability to form hydrogen bonds and its amphiphilic nature make it a candidate for designing ligands that can modulate enzyme activity or bind to receptors with high selectivity.

Recent studies have highlighted the compound's relevance in the context of drug discovery and development. Researchers have been particularly interested in its potential as a precursor for synthesizing small-molecule drugs that exhibit pharmacological properties such as anti-inflammatory, anticancer, or antimicrobial effects. The versatility of ethyl[2-(methylamino)propyl]amine in chemical modifications allows for the creation of diverse derivatives with tailored biological activities.

The compound's solubility profile also makes it suitable for various applications in biopharmaceutical formulations. Its ability to dissolve in both polar and non-polar solvents enhances its utility in formulating drug delivery systems. These systems can be designed to improve the bioavailability and targeted delivery of therapeutic agents, thereby optimizing treatment outcomes.

In addition to its pharmaceutical applications, ethyl[2-(methylamino)propyl]amine has shown promise in materials science and industrial chemistry. Its structural motifs are reminiscent of surfactants and polymers, suggesting potential uses in creating novel materials with specific surface properties. Such materials could find applications in coatings, adhesives, or even as components in advanced composite materials.

The synthesis of ethyl[2-(methylamino)propyl]amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including catalytic processes and flow chemistry techniques, have been employed to improve yield and purity. These advancements not only enhance the accessibility of the compound but also contribute to the development of more efficient synthetic routes for other complex molecules.

The safety and handling of ethyl[2-(methylamino)propyl]amine are critical considerations in industrial and laboratory settings. While it is not classified as a hazardous substance under standard regulatory guidelines, proper protocols must be followed to ensure safe handling. This includes using appropriate personal protective equipment (PPE) and working within well-ventilated areas or fume hoods to minimize exposure risks.

In conclusion, ethyl[2-(methylamino)propyl]amine (CAS No. 1248744-56-0) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features make it a valuable tool for drug development, material science, and industrial applications. As research continues to uncover new possibilities for this compound, its importance is likely to grow further, driving innovation and progress in various scientific fields.